![molecular formula C5H9BrCl2N2S B2885478 (2-Bromo-4-methyl-1,3-thiazol-5-yl)methanamine;dihydrochloride CAS No. 2402829-42-7](/img/structure/B2885478.png)
(2-Bromo-4-methyl-1,3-thiazol-5-yl)methanamine;dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “(2-Bromo-4-methyl-1,3-thiazol-5-yl)methanamine;dihydrochloride” is a heterocyclic organic compound . It is part of the thiazole family, which are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom . This compound is used in the field of early discovery research .
Molecular Structure Analysis
The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .Physical And Chemical Properties Analysis
The compound “this compound” has a molecular weight of 193.07 . Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .Mechanism of Action
Target of Action
It’s known that thiazole derivatives, which this compound is a part of, exhibit diverse biological activities . They can interact with various proteins, including the side chains of tyrosine, lysine, serine, and histidine . These interactions can target both enzymes and non-enzymes .
Mode of Action
Thiazole derivatives are known to exhibit chemoselective reactivity with certain amino acids in proteins . This interaction could lead to changes in the function of these proteins, potentially altering cellular processes.
Biochemical Pathways
Thiazole derivatives are known to influence various biochemical pathways . They can affect the metabolism of carbohydrates, the synthesis of neurotransmitters, and the functioning of the nervous system .
Pharmacokinetics
Pharmacokinetics is a crucial aspect of drug action, influencing the onset, duration, and intensity of a drug’s effect .
Result of Action
Given the diverse biological activities of thiazole derivatives, it’s plausible that this compound could have various effects at the molecular and cellular levels .
Action Environment
Factors such as temperature, ph, and the presence of other molecules can influence the action of a compound .
Advantages and Limitations for Lab Experiments
The advantages of using (2-Bromo-4-methyl-1,3-thiazol-5-yl)methanamine;dihydrochloride in lab experiments include its high potency and selectivity. However, its limitations include its potential toxicity and the need for careful handling.
Future Directions
There are several future directions for the study of (2-Bromo-4-methyl-1,3-thiazol-5-yl)methanamine;dihydrochloride. One potential direction is the development of new drugs and pharmaceuticals based on its unique properties. Additionally, further studies could be conducted to better understand its mechanism of action and potential applications in scientific research. Finally, research could focus on developing new synthesis methods for this compound to improve its efficiency and reduce its potential toxicity.
Synthesis Methods
The synthesis of (2-Bromo-4-methyl-1,3-thiazol-5-yl)methanamine;dihydrochloride can be achieved through different methods. One of the most common methods involves the reaction of 2-bromo-4-methylthiazole with formaldehyde and ammonium chloride in the presence of hydrochloric acid. Another method involves the reaction of 2-bromo-4-methylthiazole with cyanamide and formaldehyde in the presence of hydrochloric acid.
Scientific Research Applications
(2-Bromo-4-methyl-1,3-thiazol-5-yl)methanamine;dihydrochloride has been extensively studied for its potential applications in scientific research. It has been used as a building block in the synthesis of various organic compounds. Additionally, it has been used in the development of new drugs and pharmaceuticals.
Safety and Hazards
The safety information for “(2-Bromo-4-methyl-1,3-thiazol-5-yl)methanamine;dihydrochloride” indicates that it is classified under GHS05 and GHS07 hazard statements, which include H302, H312, H315, H318, H332, and H335 . These hazard statements suggest that the compound may be harmful if swallowed, in contact with skin, or if inhaled, and may cause skin and eye irritation .
properties
IUPAC Name |
(2-bromo-4-methyl-1,3-thiazol-5-yl)methanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7BrN2S.2ClH/c1-3-4(2-7)9-5(6)8-3;;/h2,7H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRVCNQKQXPAQIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)Br)CN.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9BrCl2N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.01 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.